Cas no 1332302-04-1 (Benzamide, 3-[(2-chloro-5-cyano-4-pyrimidinyl)amino]-N-methyl-)
![Benzamide, 3-[(2-chloro-5-cyano-4-pyrimidinyl)amino]-N-methyl- structure](https://www.kuujia.com/scimg/cas/1332302-04-1x500.png)
1332302-04-1 structure
Product name:Benzamide, 3-[(2-chloro-5-cyano-4-pyrimidinyl)amino]-N-methyl-
CAS No:1332302-04-1
MF:C13H10ClN5O
MW:287.704400539398
CID:2122435
Benzamide, 3-[(2-chloro-5-cyano-4-pyrimidinyl)amino]-N-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-chloro-5-cyanopyrimidin-4-ylamino)-N-methylbenzamide
- KMLGSJCXIKXSCZ-UHFFFAOYSA-N
- Benzamide, 3-[(2-chloro-5-cyano-4-pyrimidinyl)amino]-N-methyl-
- CID 86685250
-
- Inchi: 1S/C13H10ClN5O/c1-16-12(20)8-3-2-4-10(5-8)18-11-9(6-15)7-17-13(14)19-11/h2-5,7H,1H3,(H,16,20)(H,17,18,19)
- InChI Key: KMLGSJCXIKXSCZ-UHFFFAOYSA-N
- SMILES: ClC1=NC=C(C#N)C(=N1)NC1=CC=CC(C(NC)=O)=C1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 396
- Topological Polar Surface Area: 90.7
Experimental Properties
- Density: 1.42±0.1 g/cm3(Predicted)
- Boiling Point: 581.2±45.0 °C(Predicted)
- pka: 14.73±0.46(Predicted)
Benzamide, 3-[(2-chloro-5-cyano-4-pyrimidinyl)amino]-N-methyl- Related Literature
-
Akira Miyazaki,Toshiaki Enoki New J. Chem., 2009,33, 1249-1254
-
Paul Martini,Felix Laimer,Marcelo Goulart,Florent Calvo,Paul Scheier Faraday Discuss., 2019,217, 276-289
-
Brian Murphy,Moza Aljabri,Aaleya Mohamed Ahmed,Gillian Murphy,Brian J. Hathaway,Mark E. Light,Thomas Geilbrich,Michael B. Hursthouse Dalton Trans., 2006, 357-367
-
Cheng Ruan,Xue Bai,Chun Sun,Haobin Chen,Changfeng Wu,Xiongbin Chen,Hongda Chen,Vicki L. Colvin RSC Adv., 2016,6, 106225-106229
1332302-04-1 (Benzamide, 3-[(2-chloro-5-cyano-4-pyrimidinyl)amino]-N-methyl-) Related Products
- 689228-24-8(7-(3-ethoxypropyl)-6-sulfanylidene-2H,5H,6H,7H,8H-1,3dioxolo4,5-gquinazolin-8-one)
- 2229683-32-1(3-(2-Methoxypyridin-3-yl)prop-2-en-1-amine)
- 1227496-85-6(2-2-chloro-5-(trifluoromethyl)pyridin-3-ylacetonitrile)
- 1175744-50-9(1H-Indol-6-amine, 2-(4-chlorophenyl)-4-(propylsulfonyl)-)
- 171232-79-4(methyl (2S,3R)-3-ethylpyrrolidine-2-carboxylate)
- 898791-17-8(1-(3-chloro-5-fluorophenyl)-3-(3-methylphenyl)propan-1-one)
- 1261646-72-3(3-Hydroxy-4-(trifluoromethyl)mandelic acid)
- 1894868-36-0(1-(2,4-difluoro-5-methoxyphenyl)ethan-1-amine)
- 851132-57-5(N-(2H-1,3-benzodioxol-5-yl)methyl-2-{1-(3-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide)
- 2137682-10-9(5-(3-Methylidenepyrrolidin-1-yl)pyridine-2-carbaldehyde)
Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent

Taian Jiayue Biochemical Co., Ltd
Gold Member
CN Supplier
Bulk

Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk

Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

上海贤鼎生物科技有限公司
Gold Member
CN Supplier
Bulk
